Cas no 1207857-89-3 (2-Bromomethylnaphthol)

• Product Name: 2-Bromomethylnaphthol
• CAS No: 1207857-89-3
• MF: C₁₁H₉BrO
• MW: 237.092562437057
• CID: 4936333
• Update Time: 2025-07-19

2-Bromomethylnaphthol Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethylnaphthol
• 2-(bromomethyl)naphthalen-1-ol
• 2-(Bromomethyl)-1-hydroxynaphthalene

• Inchi： 1S/C11H9BrO/c12-7-9-6-5-8-3-1-2-4-10(8)11(9)13/h1-6,13H,7H2
• InChI Key： RHUBBUIYADCZSQ-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C2C=CC=CC2=C1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2

Additional information on 2-Bromomethylnaphthol

Professional Introduction to 2-Bromomethylnaphthol (CAS No: 1207857-89-3)

2-Bromomethylnaphthol (CAS No: 1207857-89-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its brominated naphthol structure, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its unique chemical properties make it particularly valuable in the development of novel therapeutic agents and in the exploration of complex biochemical pathways.

The molecular structure of 2-Bromomethylnaphthol consists of a naphthalene core substituted with a bromine atom at the 2-position and a methyl group at the 3-position, forming a bromomethyl derivative. This configuration imparts reactivity that is highly useful in organic synthesis, particularly in nucleophilic substitution reactions. The presence of the bromine atom enhances its utility as a electrophile, facilitating its incorporation into more complex molecular frameworks.

In recent years, 2-Bromomethylnaphthol has been extensively studied for its potential applications in medicinal chemistry. Its ability to undergo facile functionalization has made it a key building block in the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active substances. Researchers have leveraged its reactivity to develop novel inhibitors and modulators targeting various biological pathways.

One of the most compelling aspects of 2-Bromomethylnaphthol is its role in the synthesis of small-molecule drugs. For instance, studies have demonstrated its utility in constructing complex scaffolds that exhibit potent activity against targets such as kinases and transcription factors. These scaffolds have shown promise in preclinical models, highlighting the compound's significance as a pharmacophore.

The pharmaceutical industry has been particularly interested in derivatives of 2-Bromomethylnaphthol due to their potential therapeutic applications. Researchers have explored its incorporation into molecules designed to interact with specific protein targets, leading to the development of candidates for treating conditions ranging from cancer to inflammatory diseases. The compound's versatility allows for modifications that can fine-tune its biological activity, making it an invaluable tool in drug discovery.

Advances in synthetic methodologies have further enhanced the utility of 2-Bromomethylnaphthol. Modern techniques such as palladium-catalyzed cross-coupling reactions have enabled the introduction of diverse functional groups onto its structure, expanding its synthetic potential. These innovations have opened new avenues for creating structurally diverse libraries of compounds for high-throughput screening.

The chemical properties of 2-Bromomethylnaphthol also make it a valuable asset in materials science. Its ability to form stable complexes with metals and other small molecules has been exploited in the development of novel catalysts and luminescent materials. These applications underscore the compound's broad utility beyond traditional pharmaceutical contexts.

In academic research, 2-Bromomethylnaphthol has been employed to investigate fundamental aspects of organic chemistry and biochemistry. Its use as a substrate for studying reaction mechanisms has provided insights into how functional groups influence chemical behavior. Such studies contribute to our understanding of molecular interactions and inform the design of more effective synthetic strategies.

The safety and handling of 2-Bromomethylnaphthol are critical considerations in laboratory settings. While it is not classified as a hazardous material under standard regulations, appropriate precautions must be taken to ensure safe handling. Standard laboratory practices, including the use of personal protective equipment and proper ventilation, are essential when working with this compound.

The future prospects for 2-Bromomethylnaphthol remain promising as research continues to uncover new applications and synthetic possibilities. Its role in drug discovery and materials science is likely to expand, driven by ongoing advancements in chemical synthesis and molecular biology. The compound's unique properties position it as a cornerstone in the development of innovative solutions across multiple scientific disciplines.